Cas no 1360363-93-4 (tert-butyl hexahydro-5-methyl-6-oxo-1H-pyrrolo[3,4-c]pyridine-2(3H)-carboxylate)

• Product Name: tert-butyl hexahydro-5-methyl-6-oxo-1H-pyrrolo[3,4-c]pyridine-2(3H)-carboxylate
• CAS No: 1360363-93-4
• MF: C₁₃H₂₂N₂O₃
• MW: 254.325383663177
• CID: 2110684
• PubChem ID: 101043326
• Update Time: 2024-03-01

tert-butyl hexahydro-5-methyl-6-oxo-1H-pyrrolo[3,4-c]pyridine-2(3H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl hexahydro-5-methyl-6-oxo-1H-pyrrolo[3,4-c]pyridine-2(3H)-carboxylate
• tert-Butyl 5-methyl-6-oxohexahydro-1H-pyrrolo[3,4-c]pyridine-2(3H)-carboxylate
• CID 101043326
• 5-Methyl-6-oxo-octahydro-pyrrolo[3,4-c]pyridine-2-carboxylic acid tert-butyl ester
• 2H-Pyrrolo[3,4-c]pyridine-2-carboxylic acid, octahydro-5-methyl-6-oxo-, 1,1-dimethylethyl ester
• tert-butyl 5-methyl-6-oxo-1,3,3a,4,7,7a-hexahydropyrrolo[3,4-c]pyridine-2-carboxylate

• Inchi： 1S/C13H22N2O3/c1-13(2,3)18-12(17)15-7-9-5-11(16)14(4)6-10(9)8-15/h9-10H,5-8H2,1-4H3
• InChI Key： SKDJSNXOJQYKCN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2CC(N(C)CC2C1)=O)=O

Computed Properties

• Exact Mass: 254.16304257g/mol
• Monoisotopic Mass: 254.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 0.6

Experimental Properties

• Density: 1.122±0.06 g/cm3(Predicted)
• Boiling Point: 382.7±35.0 °C(Predicted)
• pka: -0.48±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines